
4-Chloro-7-ethoxy-6-nitroquinazoline molecular
weight and formula

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
4-Chloro-7-ethoxy-6-

nitroquinazoline

CAS No.: 936954-10-8

Cat. No.: B2864715

Get Quote

An In-Depth Technical Guide to 4-Chloro-7-ethoxy-6-nitroquinazoline

Authored by: Gemini, Senior Application Scientist
Publication Date: February 15, 2026
Abstract
This technical guide provides a comprehensive overview of 4-Chloro-7-ethoxy-6-
nitroquinazoline, a heterocyclic compound of significant interest in medicinal chemistry and

drug development. Although direct extensive literature on this specific analogue is emerging,

this document synthesizes information from closely related quinazoline derivatives to project its

chemical properties, reactivity, and potential applications. This guide is intended for

researchers, scientists, and professionals in the field of drug development, offering insights into

its synthesis, potential as a pharmaceutical intermediate, and necessary handling protocols.

The content is structured to provide both theoretical understanding and practical guidance,

grounded in established chemical principles and supported by authoritative references.
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Introduction
Quinazoline derivatives are a prominent class of nitrogen-containing heterocyclic compounds

that form the core scaffold of numerous biologically active molecules. Their versatile chemical

nature allows for a wide range of structural modifications, leading to compounds with diverse

therapeutic applications. Notably, 4-anilinoquinazoline derivatives such as gefitinib and erlotinib

have been successfully developed as tyrosine kinase inhibitors (TKIs) for cancer therapy.

4-Chloro-7-ethoxy-6-nitroquinazoline belongs to this important class of compounds. The

presence of a chlorine atom at the 4-position, a nitro group at the 6-position, and an ethoxy

group at the 7-position imparts specific electronic properties that make it a highly reactive and

valuable intermediate for the synthesis of more complex molecules. The chloro group serves as

an excellent leaving group for nucleophilic aromatic substitution (SNAr) reactions, while the

electron-withdrawing nitro group further activates the quinazoline ring system for such

substitutions.

This guide will delve into the molecular characteristics, a proposed synthetic route, expected

reactivity, and potential applications of 4-Chloro-7-ethoxy-6-nitroquinazoline, providing a

foundational resource for its use in research and development.

Molecular and Physicochemical Properties
The fundamental molecular and physicochemical properties of 4-Chloro-7-ethoxy-6-
nitroquinazoline are summarized below. These have been calculated based on its chemical

structure.
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Property Value

Molecular Formula C10H8ClN3O3

Molecular Weight 253.64 g/mol

Appearance
Expected to be a pale yellow solid, by analogy

to similar compounds.[1]

Solubility

Expected to be soluble in common organic

solvents like DMF, DMSO, and chlorinated

solvents.

Storage Conditions Store at 0-8 °C, protected from moisture.[1]

Proposed Synthesis Pathway
A plausible synthetic route for 4-Chloro-7-ethoxy-6-nitroquinazoline can be extrapolated from

established methods for analogous compounds, such as 4,7-dichloro-6-nitroquinazoline.[2] The

proposed multi-step synthesis starts from 2-amino-4-ethoxybenzoic acid and involves

condensation, nitration, and chlorination.

Synthesis Workflow Diagram

2-amino-4-ethoxybenzoic acid 7-ethoxy-4-hydroxyquinazoline

Formamidine acetate,
Ethylene glycol monomethyl ether 7-ethoxy-6-nitro-4-hydroxyquinazoline

Nitration
(HNO3/H2SO4) 4-Chloro-7-ethoxy-6-nitroquinazoline

Chlorination
(Thionyl chloride)

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 4-Chloro-7-ethoxy-6-nitroquinazoline.

Step-by-Step Experimental Protocol
Step 1: Synthesis of 7-ethoxy-4-hydroxyquinazoline

To a solution of 2-amino-4-ethoxybenzoic acid in ethylene glycol monomethyl ether, add

formamidine acetate.
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Reflux the mixture with stirring for several hours until the reaction is complete, monitoring by

Thin Layer Chromatography (TLC).

Cool the reaction mixture and collect the precipitated product by filtration.

Wash the product with a suitable solvent (e.g., ethanol) and dry under vacuum to yield 7-

ethoxy-4-hydroxyquinazoline.

Step 2: Synthesis of 7-ethoxy-6-nitro-4-hydroxyquinazoline
Carefully add 7-ethoxy-4-hydroxyquinazoline to a cooled mixture of concentrated nitric acid

and sulfuric acid.

Maintain the temperature while stirring until the nitration is complete (monitored by TLC).

Pour the reaction mixture onto ice and collect the precipitated product by filtration.

Wash the product with water until neutral and dry to obtain 7-ethoxy-6-nitro-4-

hydroxyquinazoline. Isomer purification may be necessary.[3]

Step 3: Synthesis of 4-Chloro-7-ethoxy-6-nitroquinazoline
A mixture of 7-ethoxy-6-nitro-4-hydroxyquinazoline, thionyl chloride, and a catalytic amount

of N,N-dimethylformamide is heated.[2]

The reaction mixture is refluxed until the conversion is complete.

Excess thionyl chloride is removed by rotary evaporation under reduced pressure.

Toluene is added and evaporated to remove residual thionyl chloride, yielding the crude

product.

Recrystallization from a suitable solvent can be performed for purification.

Chemical Reactivity and Applications
Reactivity Profile
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The reactivity of 4-Chloro-7-ethoxy-6-nitroquinazoline is primarily dictated by the quinazoline

core and its substituents. The chlorine atom at the 4-position is a good leaving group, and its

displacement is facilitated by the electron-withdrawing nitro group at the 6-position. This makes

the compound an excellent substrate for nucleophilic aromatic substitution (SNAr) reactions.

The ortho- and para-directing effects of the nitro group enhance the electrophilicity of the

carbon atom at the 4-position, making it susceptible to attack by a wide range of nucleophiles,

including amines, alcohols, and thiols. This high reactivity is a key feature that enables its use

as a versatile building block in organic synthesis.

Logical Relationship of Reactivity

4-Chloro-7-ethoxy-6-nitroquinazoline

High Susceptibility to
Nucleophilic Aromatic Substitution

Electron-withdrawing
Nitro Group

Enhanced Electrophilicity
at C4-position

Good Leaving Group
(Chloro)

Click to download full resolution via product page

Caption: Logical relationship illustrating the reactivity of the title compound.

Applications in Drug Development
Given the established role of quinazoline derivatives in medicine, 4-Chloro-7-ethoxy-6-
nitroquinazoline is a promising intermediate for the synthesis of novel therapeutic agents,

particularly in oncology.[1][4] Its structural features are analogous to intermediates used in the

synthesis of known tyrosine kinase inhibitors.
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Intermediate for Kinase Inhibitors: This compound can serve as a key building block for

creating libraries of substituted quinazolines to be screened for activity against various

protein kinases. The 4-position can be functionalized with different aniline derivatives, a

common motif in many TKIs.

Probe for Biochemical Research: Its reactivity can be exploited to design chemical probes for

studying enzyme inhibition and receptor interactions, aiding in the elucidation of biological

pathways and disease mechanisms.[1]

Safety and Handling
Based on the safety data for structurally similar compounds like 4-chloro-6-nitroquinazoline and

other chlorinated nitroaromatics, 4-Chloro-7-ethoxy-6-nitroquinazoline should be handled

with care.[5][6]

Hazard Identification
Acute Toxicity: Harmful if swallowed.[6]

Skin Corrosion/Irritation: Causes skin irritation.[6]

Eye Damage/Irritation: Causes serious eye irritation.[6]

Respiratory Irritation: May cause respiratory irritation.[6]

Recommended Handling Procedures
Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection.

Ventilation: Use only outdoors or in a well-ventilated area. Ensure that eyewash stations and

safety showers are close to the workstation.

First Aid Measures:

In case of skin contact: Wash off immediately with plenty of soap and water.[7]
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In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[8]

If inhaled: Remove person to fresh air and keep comfortable for breathing.[7]

If swallowed: Do NOT induce vomiting. Call a physician or poison control center

immediately.[5]

Conclusion
4-Chloro-7-ethoxy-6-nitroquinazoline is a valuable heterocyclic compound with significant

potential as a chemical intermediate in the synthesis of pharmacologically active molecules. Its

projected reactivity, driven by the chloro and nitro substituents, makes it an ideal substrate for

constructing diverse molecular architectures. While this guide provides a foundational

understanding based on analogous compounds, further experimental validation of its properties

and reactivity is warranted. Researchers and drug development professionals can leverage the

information presented here to explore the synthetic utility of this compound in their research

endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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